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Compound of Interest

Compound Name: PG 116800

Cat. No.: B1679752 Get Quote

Essential Safety and Handling Guide for PG
116800
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling PG 116800, a potent matrix metalloproteinase (MMP) inhibitor. The

following information is intended for researchers, scientists, and drug development

professionals to ensure the safe and effective use of this compound in a laboratory setting.

Quantitative Data Summary
A comprehensive Safety Data Sheet (SDS) for PG 116800 is not publicly available. The

following table summarizes the known quantitative data. Laboratories must supplement this

information with their own internal risk assessments.
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Property Value Source

Molecular Weight 501.55 g/mol Vendor Data

Appearance White to off-white powder Vendor Data

Solubility Soluble in DMSO Vendor Data

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.[1]

Vendor Data

Known Adverse Effects

Musculoskeletal toxicity,

including arthralgia (joint pain).

[2][3]

Clinical Data

Personal Protective Equipment (PPE)
Due to the lack of a specific SDS and the known musculoskeletal toxicity, a cautious approach

to PPE is mandatory. The following PPE should be worn at all times when handling PG 116800
in powdered form or in solution.

Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended when

handling the pure powder.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Lab Coat: A full-length laboratory coat must be worn and kept buttoned.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or glove box, a properly fitted N95 or higher-rated respirator is required to prevent inhalation.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the compound in its original, tightly sealed container in a designated, well-ventilated,

and secure area at -20°C.[1]

Maintain an accurate inventory of the compound.

Preparation of Stock Solutions: All handling of the powdered form of PG 116800 must be

conducted in a certified chemical fume hood or a glove box to minimize inhalation risk.

Pre-weighing Preparation:

Designate a specific area within the fume hood for weighing.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatula, weigh paper, microbalance, tubes, solvent)

within the hood before starting.

Weighing the Compound:

Carefully open the container.

Using a clean spatula, transfer the desired amount of PG 116800 powder onto weigh

paper. Avoid creating dust.

Close the primary container tightly immediately after weighing.

Solubilization:

Transfer the weighed powder into an appropriate vial.

Add the desired volume of Dimethyl Sulfoxide (DMSO) to the vial to achieve the target

concentration.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Aliquoting and Storage:
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Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term stability.[1]

Disposal Plan
All waste generated from handling PG 116800 must be treated as hazardous chemical waste.

Solid Waste:

Contaminated PPE (gloves, disposable lab coats), weigh paper, and bench paper should

be collected in a designated, sealed hazardous waste bag.

Liquid Waste:

Unused or contaminated solutions of PG 116800 should be collected in a clearly labeled,

sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps Waste:

Contaminated pipette tips and other sharps should be disposed of in a designated sharps

container for chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EH&S) department for specific

disposal procedures.

Experimental Protocols
Key Experiment: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps for preparing a commonly used stock solution concentration.

Objective: To prepare a 10 mM stock solution of PG 116800 in DMSO.
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Materials:

PG 116800 powder (MW: 501.55 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure (to be performed in a chemical fume hood):

1. Calculate the mass of PG 116800 required. For 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 501.55 g/mol = 0.0050155 g = 5.02 mg

2. Carefully weigh approximately 5.02 mg of PG 116800 powder and transfer it to a sterile

microcentrifuge tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming or sonication may be used if necessary.

5. Visually inspect the solution to ensure there are no undissolved particulates.

6. Label the tube clearly: "PG 116800, 10 mM in DMSO," including the date of preparation

and your initials.

7. For storage, create smaller working aliquots (e.g., 20 µL) in separate, clearly labeled tubes

and store at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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